Cas no 1624261-43-3 (tert-butyl 4,4-dibromopiperidine-1-carboxylate)

• Product Name: tert-butyl 4,4-dibromopiperidine-1-carboxylate
• CAS No: 1624261-43-3
• MF: C₁₀H₁₇Br₂NO₂
• MW: 343.055481672287
• MDL: MFCD27978451
• CID: 2200564
• PubChem ID: 86280167
• Update Time: 2025-06-08

tert-butyl 4,4-dibromopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-dibromopiperidine-1-carboxylate
• MFCD27978451
• 1624261-43-3
• AS-46629
• 1-Piperidinecarboxylic acid, 4,4-dibromo-, 1,1-dimethylethyl ester
• tert-butyl4,4-dibromopiperidine-1-carboxylate
• AKOS024463144
• ZPC26143
• CS-0037450
• CS3282

• MDL： MFCD27978451
• Inchi： 1S/C10H17Br2NO2/c1-9(2,3)15-8(14)13-6-4-10(11,12)5-7-13/h4-7H2,1-3H3
• InChI Key： IBTAYOVUDZSXKE-UHFFFAOYSA-N
• SMILES： BrC1(CCN(C(=O)OC(C)(C)C)CC1)Br

Computed Properties

• Exact Mass: 342.96055g/mol
• Monoisotopic Mass: 340.96260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4,4-dibromopiperidine-1-carboxylate

Introduction to tert-butyl 4,4-dibromopiperidine-1-carboxylate (CAS No. 1624261-43-3)

tert-butyl 4,4-dibromopiperidine-1-carboxylate (CAS No. 1624261-43-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a piperidine ring substituted with two bromine atoms and a tert-butyl carbamate group. These functionalities endow the molecule with a range of chemical properties that make it an attractive building block for various applications.

The chemical structure of tert-butyl 4,4-dibromopiperidine-1-carboxylate can be represented as follows: the piperidine ring is a six-membered nitrogen-containing heterocycle, and the presence of two bromine atoms at the 4-position provides electrophilic sites for nucleophilic substitution reactions. The tert-butyl carbamate group, attached to the nitrogen atom of the piperidine ring, serves as a protecting group that can be selectively removed under specific conditions, making this compound highly useful in multistep synthetic sequences.

In recent years, tert-butyl 4,4-dibromopiperidine-1-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the preparation of novel antiviral agents. The bromine substituents allow for the introduction of diverse functional groups through substitution reactions, thereby expanding the chemical space available for optimization.

Beyond its utility in organic synthesis, tert-butyl 4,4-dibromopiperidine-1-carboxylate has also shown promise in pharmaceutical research. The piperidine scaffold is a common motif in many clinically approved drugs due to its favorable pharmacological properties. For example, piperidine derivatives have been used to develop drugs targeting various therapeutic areas, including central nervous system disorders and cancer. The presence of bromine atoms in this compound can enhance its reactivity and modify its biological activity, making it a valuable starting material for drug discovery programs.

The synthetic accessibility of tert-butyl 4,4-dibromopiperidine-1-carboxylate has been well-documented in the literature. A typical synthetic route involves the bromination of a piperidine derivative followed by protection with tert-butyl carbamate. This process can be optimized to achieve high yields and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications. Additionally, recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

In terms of physical properties, tert-butyl 4,4-dibromopiperidine-1-carboxylate is a white crystalline solid with a melting point ranging from 75 to 78°C. It is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. These properties make it suitable for use in various reaction conditions and purification techniques.

The safety profile of tert-butyl 4,4-dibromopiperidine-1-carboxylate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, tert-butyl 4,4-dibromopiperidine-1-carboxylate (CAS No. 1624261-43-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and developing novel therapeutic agents.